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Compound of Interest

Compound Name: 1-Undecanol-d4

Cat. No.: B12309891

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
structure of 1-Undecanol-d4, a deuterated form of 1-Undecanol. Due to the limited availability
of specific experimental data for the deuterated compound, this document leverages the
extensive data available for the non-deuterated parent compound, 1-Undecanol, as a close
surrogate. The primary difference lies in the isotopic substitution, which minimally affects the
overall chemical behavior but is significant for its application as an internal standard in
analytical chemistry.

Chemical Identity and Structure

1-Undecanol-d4 is a fatty alcohol that is structurally identical to 1-Undecanol, with the
exception of four deuterium atoms replacing hydrogen atoms.[1] While the exact position of
deuteration can vary depending on the synthesis, it is typically on the carbon chain. The
fundamental structure consists of an eleven-carbon aliphatic chain with a terminal hydroxyl

group.[2]
IUPAC Name: undecan-1-ol-d4 Synonyms: Undecyl alcohol-d4[1][3]
The chemical structure of 1-Undecanol is depicted below:

Caption: Chemical Structure of 1-Undecanol.
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Physicochemical Properties

The following tables summarize the key physicochemical properties of 1-Undecanol. These

values are expected to be very similar for 1-Undecanol-d4, with a slight increase in molecular

weight and density due to the presence of deuterium.

Table 1: General and Physical Properties

Property

Value

Molecular Formula

C11H240[4][5][6]

Molecular Weight 172.31 g/mol [4][5][6]
Appearance Colorless liquid[4][7]
Odor Mild, citrus-like[4][7]
Melting Point 11-19 °C[5][7]
Boiling Point 243 °C (at 760 mm Hg)[5]
Density 0.8298 g/mL at 20 °C[4]
Flash Point >82 °CJ[5]

Table 2: Solubility and Partition Coefficient
Property Value
Solubility in Water Insoluble[5]

Solubility in Organic Solvents

Soluble in ethanol and diethyl ether[5]

logP (Octanol/Water Partition Coefficient)

4.9[8]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 1-Undecanol. For 1-

Undecanol-d4, while the overall spectral features will be similar, shifts in the mass spectrum

and changes in the nuclear magnetic resonance (NMR) spectrum are expected due to the
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deuterium labeling. The National Institute of Standards and Technology (NIST) provides
reference spectra for 1-Undecanol, which can serve as a basis for comparison.[6][9][10]

Experimental Protocols
Application as an Internal Standard

1-Undecanol-d4 is primarily utilized as an internal standard in quantitative analysis by
techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid
chromatography-mass spectrometry (LC-MS).[1] Its chemical similarity to the non-deuterated
analyte ensures similar behavior during sample preparation and analysis, while the mass
difference allows for its distinct detection and quantification.

A general workflow for its use as an internal standard is as follows:
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Caption: Workflow for using 1-Undecanol-d4 as an internal standard.

Synthesis of 1-Undecanol
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1-Undecanol is commonly synthesized through the reduction of undecanal or undecanoic acid
derivatives.[2][5] One established method involves the reduction of ethyl undecanoate using a
reducing agent like sodium metal. Another approach is the catalytic hydrogenation of ethyl w-
undecenoate. These methods can be adapted for the synthesis of 1-Undecanol-d4 by using
deuterated starting materials or reagents.

Safety and Handling

1-Undecanol is considered to be mildly irritating to the skin, eyes, and lungs.[4][5] Ingestion can
be harmful.[5] It is also classified as a marine pollutant.[4] Standard laboratory safety
precautions should be taken when handling this compound, including the use of personal
protective equipment such as gloves and safety glasses.[11] For detailed safety information, it
is recommended to consult the Safety Data Sheet (SDS).[8][12][13]

Applications in Research and Development

The primary application of 1-Undecanol-d4 is as a tracer and internal standard for quantitative
analysis in various research fields, including drug metabolism and pharmacokinetic studies.[1]
The non-deuterated form, 1-Undecanol, is found naturally in fruits, butter, and eggs and is used
as a flavoring agent in the food industry.[5] It also serves as a precursor in the synthesis of
other chemicals, such as undecanal, which is used in the fragrance industry.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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